Cas no 51081-64-2 (4-oxo-4H-pyrido1,2-apyrimidine-2-carboxylic acid)

4-Oxo-4H-pyrido[1,2-a]pyrimidine-2-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused pyridine-pyrimidine core structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid bicyclic framework and functional carboxyl group enable selective modifications, making it valuable for constructing complex molecules. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its structural features also contribute to potential biological activity, often explored in medicinal chemistry for targeting enzyme inhibition or receptor interactions. The product is typically supplied with high purity, ensuring reproducibility in research and industrial applications.
4-oxo-4H-pyrido1,2-apyrimidine-2-carboxylic acid structure
51081-64-2 structure
Product Name:4-oxo-4H-pyrido1,2-apyrimidine-2-carboxylic acid
CAS No:51081-64-2
MF:C9H6N2O3
MW:190.15554189682
MDL:MFCD33549823
CID:5666859
PubChem ID:53439993
Update Time:2025-05-23

4-oxo-4H-pyrido1,2-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID90702283
    • 4-OXOPYRIDO[1,2-A]PYRIMIDINE-2-CARBOXYLIC ACID
    • EN300-27695880
    • AT28955
    • SCHEMBL22499335
    • SB74710
    • CS-0169592
    • 4-oxo-4H-Pyrido[1,2-a]pyrimidine-2-carboxylic acid
    • 51081-64-2
    • 297768-93-5
    • 4H-Pyrido[1,2-a]pyrimidine-2-carboxylic acid, 4-oxo-
    • 4-oxo-4H-pyrido1,2-apyrimidine-2-carboxylic acid
    • MDL: MFCD33549823
    • Inchi: 1S/C9H6N2O3/c12-8-5-6(9(13)14)10-7-3-1-2-4-11(7)8/h1-5H,(H,13,14)
    • InChI Key: QHFYDXJQNAKVBJ-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C(=O)O)N=C2C=CC=CN21

Computed Properties

  • Exact Mass: 190.03784206g/mol
  • Monoisotopic Mass: 190.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 70Ų

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Predicted)
  • Boiling Point: 375.3±52.0 °C(Predicted)
  • pka: -1.26±0.20(Predicted)

4-oxo-4H-pyrido1,2-apyrimidine-2-carboxylic acid Pricemore >>

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Additional information on 4-oxo-4H-pyrido1,2-apyrimidine-2-carboxylic acid

Recent Advances in the Study of 4-oxo-4H-pyrido1,2-apyrimidine-2-carboxylic acid (CAS: 51081-64-2)

4-oxo-4H-pyrido1,2-apyrimidine-2-carboxylic acid (CAS: 51081-64-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 4-oxo-4H-pyrido1,2-apyrimidine-2-carboxylic acid is its application in the design of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully utilized this compound as a scaffold to develop novel inhibitors targeting specific kinases, demonstrating promising results in preclinical models. The compound's unique chemical structure allows for modifications that enhance selectivity and potency, making it a valuable tool in kinase inhibitor development.

In addition to its role in kinase inhibition, recent studies have investigated the antimicrobial properties of 4-oxo-4H-pyrido1,2-apyrimidine-2-carboxylic acid. The compound has shown activity against a range of bacterial and fungal pathogens, suggesting its potential as a lead compound for the development of new antimicrobial agents. Mechanistic studies have revealed that it interferes with essential microbial metabolic pathways, providing a basis for further optimization to improve efficacy and reduce toxicity.

The synthesis and characterization of 4-oxo-4H-pyrido1,2-apyrimidine-2-carboxylic acid have also been refined in recent years. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in large-scale applications. Furthermore, computational studies have provided insights into its molecular interactions, aiding in the rational design of derivatives with enhanced biological activities.

Despite these promising developments, challenges remain in the clinical translation of 4-oxo-4H-pyrido1,2-apyrimidine-2-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focused on optimizing the pharmacokinetic and pharmacodynamic properties of this compound to maximize its therapeutic potential.

In conclusion, 4-oxo-4H-pyrido1,2-apyrimidine-2-carboxylic acid (CAS: 51081-64-2) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy highlight its broad utility, while advancements in synthesis and characterization continue to support its development. Future research efforts should aim to overcome existing challenges and explore new therapeutic avenues for this compound, paving the way for its eventual clinical application.

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